Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate” is a chemical compound with the CAS Number: 2404733-73-7 . It has a molecular weight of 355.99 . The IUPAC name for this compound is methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate . It is stored at a temperature of 2-8°C . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for “Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate” is 1S/C10H9Br2FO3/c1-3-16-9-6 (12)4-5 (11)7 (8 (9)13)10 (14)15-2/h4H,3H2,1-2H3 . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
“Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate” is a liquid at room temperature . It has a molecular weight of 355.99 . The compound is stored at a temperature of 2-8°C .Scientific Research Applications
Chemical Synthesis
“Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate” can be used in various areas of chemical synthesis . Its unique structure and functional groups make it a valuable reagent in the synthesis of more complex molecules.
Chromatography
This compound could potentially be used in chromatography, a laboratory technique for the separation of a mixture . The bromine, ethoxy, and fluorine groups in the molecule could interact with different substances in unique ways, aiding in the separation process.
Reactions at the Benzylic Position
The presence of bromine atoms at the benzylic position (adjacent to an aromatic ring) could make this compound useful in reactions at the benzylic position . These reactions often proceed via an SN1 pathway, utilizing the resonance-stabilized carbocation that forms at the benzylic position .
Protodeboronation Reactions
While not directly mentioned, compounds similar to “Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate” have been used in protodeboronation reactions . In these reactions, a boron group is replaced by a hydrogen atom. This compound’s structure could potentially make it a candidate for such reactions.
Safety and Hazards
properties
IUPAC Name |
methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Br2FO3/c1-3-16-9-6(12)4-5(11)7(8(9)13)10(14)15-2/h4H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNHBDIAOMJARI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1F)C(=O)OC)Br)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Br2FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.